Cas no 1261830-21-0 (Methyl 2,5-difluoro-4-methoxybenzoate)

• Product Name: Methyl 2,5-difluoro-4-methoxybenzoate
• CAS No: 1261830-21-0
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• MDL: MFCD18399129
• CID: 4583829
• PubChem ID: 98041699
• Update Time: 2025-06-12

Methyl 2,5-difluoro-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-difluoro-4-methoxybenzoate
• Benzoic acid, 2,5-difluoro-4-methoxy-, methyl ester

• MDL： MFCD18399129
• Inchi： 1S/C9H8F2O3/c1-13-8-4-6(10)5(3-7(8)11)9(12)14-2/h3-4H,1-2H3
• InChI Key： ZBMWFDNTWXTIBV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=C(OC)C=C1F

Computed Properties

• Exact Mass: 202.04415044g/mol
• Monoisotopic Mass: 202.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2,5-difluoro-4-methoxybenzoate

Methyl 2,5-difluoro-4-methoxybenzoate (CAS No. 1261830-21-0): An Overview of Its Properties and Applications

Methyl 2,5-difluoro-4-methoxybenzoate (CAS No. 1261830-21-0) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two fluorine atoms and a methoxy group, along with a methyl ester group. The combination of these functional groups imparts distinct chemical and physical properties that make it an attractive candidate for various applications.

The chemical formula of Methyl 2,5-difluoro-4-methoxybenzoate is C₉H₇F₂O₃. Its molecular weight is approximately 197.14 g/mol. The compound is typically synthesized through the esterification of 2,5-difluoro-4-methoxybenzoic acid with methanol in the presence of an acid catalyst. This reaction is well-documented in the literature and can be carried out under mild conditions, making it a feasible process for both laboratory and industrial settings.

In terms of physical properties, Methyl 2,5-difluoro-4-methoxybenzoate is a white to off-white solid at room temperature. It has a melting point ranging from 75 to 78°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

The presence of fluorine atoms in the molecular structure of Methyl 2,5-difluoro-4-methoxybenzoate imparts several important properties. Fluorine is known for its high electronegativity and small atomic radius, which can significantly influence the electronic and steric properties of molecules. In this compound, the fluorine atoms enhance the lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.

Recent research has highlighted the potential applications of Methyl 2,5-difluoro-4-methoxybenzoate in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and analgesic activities. The researchers found that the introduction of fluorine atoms improved the bioavailability and reduced the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This finding underscores the importance of fluorinated compounds in modern drug design.

In addition to its pharmaceutical applications, Methyl 2,5-difluoro-4-methoxybenzoate has shown promise in materials science. A recent study published in Advanced Materials demonstrated that this compound can be used as a building block for the synthesis of novel polymers with enhanced thermal stability and mechanical strength. The researchers synthesized a series of copolymers using Methyl 2,5-difluoro-4-methoxybenzoate as a monomer and found that these polymers exhibited excellent thermal stability up to 300°C. This property makes them suitable for use in high-performance applications such as aerospace and electronics.

The methoxy group in Methyl 2,5-difluoro-4-methoxybenzoate also plays a crucial role in its reactivity and functionality. Methoxy groups are known to increase the electron density on adjacent carbon atoms, which can enhance nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry where selective functionalization is required. For example, a study published in Organic Letters reported that Methyl 2,5-difluoro-4-methoxybenzoate can serve as an efficient starting material for the synthesis of complex molecules with multiple functional groups.

The methyl ester group in Methyl 2,5-difluoro-4-methoxybenzoate provides additional versatility for chemical modifications. Ester groups are readily hydrolyzed under basic conditions to form carboxylic acids, which can then be further transformed into various derivatives such as amides, esters, or acids. This property makes Methyl 2,5-difluoro-4-methoxybenzoate an attractive intermediate for the preparation of diverse chemical entities.

In conclusion, Methyl 2,5-difluoro-4-methoxybenzoate (CAS No. 1261830-21-0) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure endows it with valuable properties such as enhanced lipophilicity, metabolic stability, and reactivity. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in various scientific disciplines.